Cas no 116871-18-2 (1-(3-Phenoxypropyl)pyrrolidine)

• Product Name: 1-(3-Phenoxypropyl)pyrrolidine
• CAS No: 116871-18-2
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6787660
• PubChem ID: 2057310
• Update Time: 2025-07-22

1-(3-Phenoxypropyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• CHEMBL469254
• EN300-9277522
• ethanedioic acid;1-(3-phenoxypropyl)pyrrolidine
• N-(5-phenoxypropyl)pyrrolidine
• MLS000532044
• SCHEMBL492205
• BDBM94371
• 1-(3-phenoxypropyl)pyrrolidine oxalate
• DivK1c_004894
• oxalic acid;1-(3-phenoxypropyl)pyrrolidine
• CCG-6137
• BIM-0017530.P001
• SMR000136986
• cid_2841432
• 116871-18-2
• AKOS009027607
• Z103713888
• 1-(3-phenoxypropyl)pyrrolidine
• CDS1_003854
• CBMicro_017358
• 1-(3-Phenoxypropyl)pyrrolidine

• Inchi： 1S/C13H19NO/c1-2-7-13(8-3-1)15-12-6-11-14-9-4-5-10-14/h1-3,7-8H,4-6,9-12H2
• InChI Key： DIERHWIKORHTHF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCN1CCCC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.5Ų

Additional information on 1-(3-Phenoxypropyl)pyrrolidine

Research Brief on 1-(3-Phenoxypropyl)pyrrolidine (CAS: 116871-18-2): Recent Advances and Applications in Chemical Biology and Medicine

1-(3-Phenoxypropyl)pyrrolidine (CAS: 116871-18-2) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its pharmacological properties, synthetic pathways, and therapeutic potential, positioning it as a promising candidate for further investigation. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its relevance in contemporary research.

The compound's structure, featuring a pyrrolidine ring linked to a phenoxypropyl moiety, suggests potential interactions with biological targets such as receptors and enzymes. Recent synthetic efforts have focused on optimizing the yield and purity of 1-(3-Phenoxypropyl)pyrrolidine, with advancements in catalytic methods and green chemistry approaches. These developments are critical for scaling up production and ensuring reproducibility in pharmacological studies.

Pharmacological evaluations of 1-(3-Phenoxypropyl)pyrrolidine have revealed its activity in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. Preliminary in vitro and in vivo studies indicate that the compound may exhibit neuroprotective effects, making it a candidate for treating neurodegenerative disorders. Additionally, its potential as an analgesic and anti-inflammatory agent is under investigation, with promising results in animal models of chronic pain and inflammation.

Recent research has also explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified key functional groups responsible for its biological activity, providing insights for the design of derivatives with enhanced efficacy and reduced toxicity. Computational modeling and molecular docking simulations have further elucidated its binding interactions with target proteins, offering a foundation for rational drug design.

In the context of drug delivery, 1-(3-Phenoxypropyl)pyrrolidine has been investigated as a component of prodrugs and nanocarrier systems. Its chemical properties, such as solubility and stability, make it suitable for formulation into various dosage forms. Recent advancements in nanotechnology have enabled the development of targeted delivery systems that enhance the compound's bioavailability and therapeutic index.

Despite these promising findings, challenges remain in the clinical translation of 1-(3-Phenoxypropyl)pyrrolidine. Issues such as pharmacokinetics, metabolic stability, and potential off-target effects require further investigation. Ongoing studies are addressing these gaps, with a focus on optimizing the compound's safety and efficacy profiles. Collaborative efforts between academia and industry are essential to accelerate its development and eventual application in clinical settings.

In conclusion, 1-(3-Phenoxypropyl)pyrrolidine (CAS: 116871-18-2) represents a versatile and promising compound in the field of chemical biology and medicine. Its diverse pharmacological activities, coupled with advancements in synthetic and delivery methods, underscore its potential as a therapeutic agent. Future research should prioritize translational studies to bridge the gap between preclinical findings and clinical applications, ultimately contributing to the development of novel treatments for various diseases.